![molecular formula C23H26N2O6S B2848495 N-(4-(3-(N-(furan-2-ylmethyl)phenylsulfonamido)-2-hydroxypropoxy)phenyl)-N-methylacetamide CAS No. 1421529-81-8](/img/structure/B2848495.png)
N-(4-(3-(N-(furan-2-ylmethyl)phenylsulfonamido)-2-hydroxypropoxy)phenyl)-N-methylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule with several functional groups. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom . It also has a phenyl group (a six-membered aromatic ring), a sulfonamide group (a sulfur atom double-bonded to two oxygen atoms and single-bonded to a nitrogen atom), and an acetamide group (an acetyl group single-bonded to a nitrogen atom) .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several different functional groups. These groups would likely influence the overall shape and properties of the molecule .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the various functional groups present. For example, the amide group might be hydrolyzed under acidic or basic conditions, and the aromatic rings might undergo electrophilic aromatic substitution .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of polar groups like amides and sulfonamides would likely make it soluble in polar solvents .Scientific Research Applications
Synthesis and Antimicrobial Properties
The synthesis of novel heterocyclic compounds incorporating sulfamoyl moiety, aimed at use as antimicrobial agents, demonstrates the chemical versatility and potential therapeutic applications of compounds related to N-(4-(3-(N-(furan-2-ylmethyl)phenylsulfonamido)-2-hydroxypropoxy)phenyl)-N-methylacetamide. These compounds show promising in vitro antibacterial and antifungal activities, highlighting their potential in addressing microbial resistance (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).
Platelet Aggregation Inhibition
Research into 4-methyl-3-(arylsulfonyl)furoxans, synthesized by oxidation of specific glyoxymes, revealed these compounds as potent inhibitors of platelet aggregation. This discovery points towards applications in preventing thrombosis, with one of the derivatives showing significant potential in inhibiting key cellular processes involved in platelet activation (Calvino, Fruttero, Ghigo, Bosia, Pescarmona, & Gasco, 1992).
Carbonic Anhydrase Inhibition
A study on thiazolylsulfonamides related to pritelivir demonstrated their inhibitory effects on several human carbonic anhydrase isoforms, suggesting their potential in treating diseases like cancer, obesity, and epilepsy. The structural relationship of these compounds to this compound underlines the importance of sulfonamide moieties in designing inhibitors with clinical applications (Carta, Birkmann, Pfaff, Buschmann, Schwab, Zimmermann, Maresca, & Supuran, 2017).
Prodrug Development
Investigations into N-methylsulfonamides, including their N-acyl derivatives, provide insights into prodrug strategies for sulfonamide drugs. This research suggests methods to improve the water solubility and pharmacokinetic profiles of drugs containing the sulfonamide group, applicable to carbonic anhydrase inhibitors and potentially relevant for compounds like this compound (Larsen, Bundgaard, & Lee, 1988).
Enzymatic Metabolite Production
A microbial-based system was employed to produce mammalian metabolites of a biaryl-bis-sulfonamide AMPA receptor potentiator, demonstrating the utility of biocatalysis in drug metabolism studies. This approach may be extended to study the metabolism of complex molecules like this compound, enabling detailed pharmacokinetic and pharmacodynamic analyses (Zmijewski, Gillespie, Jackson, Schmidt, Yi, & Kulanthaivel, 2006).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
N-[4-[3-[benzenesulfonyl(furan-2-ylmethyl)amino]-2-hydroxypropoxy]phenyl]-N-methylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N2O6S/c1-18(26)24(2)19-10-12-21(13-11-19)31-17-20(27)15-25(16-22-7-6-14-30-22)32(28,29)23-8-4-3-5-9-23/h3-14,20,27H,15-17H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFMQCBKFLIIZHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(C)C1=CC=C(C=C1)OCC(CN(CC2=CC=CO2)S(=O)(=O)C3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.